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Introduction

Muskone, a macrocyclic ketone, is the principal odorous constituent of natural musk, a
substance highly valued in perfumery and traditional medicine for centuries.[1][2] Natural
muscone is the (R)-enantiomer, specifically (R)-3-methylcyclopentadecanone.[1][2] Due to the
endangered status of the musk deer, from which natural musk is obtained, synthetic muskone
is now the primary source for commercial applications.[1] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical and olfactory properties,
and synthetic methodologies of muskone, with a focus on providing detailed experimental
protocols and visualizing key pathways.

Chemical Structure and Properties

Muskone is a 15-membered ring ketone with a methyl group at the 3-position. Its chemical
formula is C16H300. The molecule's large, flexible ring structure is crucial for its characteristic
musky odor.

Physicochemical Properties

Muskone is a colorless to pale yellow oily liquid at room temperature. It is very slightly soluble
in water but miscible with alcohol. A summary of its key quantitative properties is presented in
Table 1.
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Property Value Reference
Molar Mass 238.415 g/mol

Density 0.9221 g/cm3

Melting Point -15°C

Boiling Point 328 °C

Refractive Index (n20/D) 1.477 - 1.481

Optical Rotation ([a]D20) -9to-12°

Table 1: Physicochemical Properties of Muskone

Olfactory Properties

Muskone possesses a very soft, sweet, and tenacious musky odor with a warm, animalic
tonality. It is a potent fragrance ingredient with a high odor strength, often recommended for
smelling in a 10% solution. Its low volatility and high molecular weight make it an excellent
fixative in perfumes, slowing the evaporation of more volatile components and increasing the
overall longevity of the fragrance.

Property Description Reference

Soft, sweet, musky, warm,

Odor Type o
animalic
Odor Strength High
Tenacity on Paper 400 hours
Sweet, musk-like, perfume,
Flavor Profile soapy with woody and bitter

nuances

Table 2: Olfactory Properties of Muskone

Experimental Protocols
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Synthesis of (R)-Muscone

Two prominent and effective methods for the enantioselective synthesis of (R)-muscone are

detailed below.

This method utilizes a readily available achiral macrocyclic diketone and proceeds via a
dynamic kinetic resolution of an aldol intermediate, mediated by a chiral sodium alkoxide.

Experimental Workflow:
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Preparation of Chiral Sodium Alkoxide
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Caption: Workflow for the enantioselective synthesis of (R)-Muscone via intramolecular aldol
addition.

Detailed Protocol:
e Preparation of the Chiral Sodium Alkoxide:

o In a flame-dried, three-necked flask equipped with a reflux condenser, magnetic stirrer,
and nitrogen inlet, add (+)-N-methylephedrine (2.9 g, 16 mmol) and 4 A molecular sieves
(0.8 g) to dry THF (5 mL).

o To this suspension, carefully add sodium hydride (0.64 g, 16 mmol, 60 wt% dispersion in
mineral oil).

o Stir the mixture at reflux for 30 minutes.
o Cool the resulting suspension of sodium N-methylephedrate to room temperature.
o Enantioselective Aldol Condensation:

o To the prepared chiral sodium alkoxide suspension, add a solution of the achiral
macrocyclic diketone (4 mmol, 1.0 g) in dry THF.

o Stir the reaction mixture at room temperature and monitor the progress by gas
chromatography (GC).

e Work-up and Purification:
o Upon completion, quench the reaction by adding 2N aqueous HCI (15 mL).
o Extract the agueous layer with diethyl ether.

o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate in vacuo.

o Purify the residue by flash chromatography to yield the optically active (S)-bicyclic enone.

e Conversion to (R)-Muscone:
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o The purified (S)-bicyclic enone is then transformed into (R)-muscone in two steps, typically

involving a CBS reduction followed by an Eschenmoser fragmentation, as described in the
literature.

This synthetic route begins with the commercially available chiral starting material, (+)-

citronellal, and employs a ring-closing metathesis reaction as the key step to form the 15-
membered ring.

Experimental Workflow:

(+)-Citronellal

ulti-step synthesis
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Click to download full resolution via product page

Caption: Synthetic pathway to (R)-Muscone from (+)-Citronellal via Ring-Closing Metathesis.

Detailed Protocol:

o Preparation of the Acyclic Diolefinic Substrate:
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o The synthesis of the acyclic diolefinic precursor from (+)-citronellal involves a multi-step
sequence:

Reduction of the aldehyde in (+)-citronellal to an alcohol using NaBH4 in methanol.

» Protection of the resulting alcohol as a silyl ether (e.g., using t-BuMe2SiCl and
imidazole in DMF).

» Oxidative cleavage of the double bond (e.g., using OsO4, NalO4 in dioxane).

» Wittig olefination of the resulting aldehyde (e.g., using Ph3PMeBr, n-BuLi in THF at -78
°C) to form a terminal alkene.

» Deprotection of the silyl ether and oxidation of the alcohol to a ketone (e.g., using SO3-
pyridine, CH2CI2, DMSO, Et3N, followed by Jones reagent).

» Further elaboration to introduce the second terminal alkene, yielding the acyclic
diolefinic substrate.

Ring-Closing Metathesis (RCM):
o Dissolve the acyclic diolefinic substrate in dry, degassed dichloromethane.

o Add a catalytic amount of Grubbs Il catalyst
[bis(tricyclohexylphosphine)benzylideneruthenium dichloride].

o Stir the reaction mixture under an inert atmosphere at room temperature or with gentle
heating until the reaction is complete (monitored by TLC or GC).

Purification of the Cyclic Product:
o Remove the solvent in vacuo.

o Purify the residue by column chromatography on silica gel to obtain the cyclic RCM
product.

Hydrogenation to (R)-Muscone:
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o Dissolve the purified cyclic product in a suitable solvent such as ethanol or ethyl acetate.
o Add a catalytic amount of 10% palladium on carbon (Pd/C).

o Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is
complete.

o Filter the reaction mixture through a pad of Celite to remove the catalyst.

o Remove the solvent in vacuo to yield enantiomerically pure (R)-muscone.

Biological Activity and Signaling Pathway

The perception of muskone's characteristic odor is initiated by its interaction with a specific
olfactory receptor in humans, OR5ANL. This receptor is a G-protein-coupled receptor (GPCR)
located on the cilia of olfactory sensory neurons.

Olfactory Signal Transduction Pathway

The binding of muskone to OR5ANL1 triggers a cascade of intracellular events, leading to the
generation of an action potential that is transmitted to the brain.
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Caption: Olfactory signal transduction pathway for Muskone via the OR5ANL1 receptor.
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The binding of muskone to the OR5ANL receptor is stabilized by hydrogen bonding with the
tyrosine residue at position 260 (Tyr260) and hydrophobic interactions with surrounding
aromatic residues within the receptor. This binding event activates the associated G-protein, G-
olf. The activated G-olf, in turn, stimulates adenylyl cyclase to convert ATP into cyclic AMP
(cCAMP). The resulting increase in intracellular cAMP concentration leads to the opening of
cyclic nucleotide-gated (CNG) ion channels. This allows for an influx of cations, primarily Ca2+*
and Na*, into the neuron, causing depolarization of the cell membrane. This initial
depolarization is further amplified by a Ca2*-activated chloride current. The cumulative
depolarization generates an action potential that travels along the axon of the olfactory sensory
neuron to the olfactory bulb in the brain, where the signal is further processed, leading to the
perception of the "musky" scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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